Cas no 62263-05-2 (Thiazole, 2-azido-5-bromo-4-phenyl-)
62263-05-2 structure
Product Name:Thiazole, 2-azido-5-bromo-4-phenyl-
CAS No:62263-05-2
MF:C9H5BrN4S
MW:281.131798505783
CID:451872
PubChem ID:71388149
Update Time:2025-04-19
Thiazole, 2-azido-5-bromo-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 2-azido-5-bromo-4-phenyl-
- 2-azido-5-bromo-4-phenyl-1,3-thiazole
- 2-azido-5-bromo-4-phenylthiazole
- DTXSID80810225
- 62263-05-2
-
- Inchi: 1S/C9H5BrN4S/c10-8-7(6-4-2-1-3-5-6)12-9(15-8)13-14-11/h1-5H
- InChI Key: SYXKOYDSNCGAHG-UHFFFAOYSA-N
- SMILES: BrC1=C(C2C=CC=CC=2)N=C(N=[N+]=[N-])S1
Computed Properties
- Exact Mass: 279.94195
- Monoisotopic Mass: 279.94183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 61.65
Thiazole, 2-azido-5-bromo-4-phenyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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